Cas no 910408-72-9 (1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride)

1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride structure
910408-72-9 structure
Product Name:1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride
CAS No:910408-72-9
MF:C10H13ClF3NO
MW:255.664532423019
CID:2625294
PubChem ID:75530488
Update Time:2025-04-21

1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(trifluoromethoxy)phenyl]propan-2-aminehydrochloride
    • 1-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride
    • 910408-72-9
    • AKOS017343930
    • 1-(2-Amino-1-propyl)-4-(trifluoromethoxy)benzene hydrochloride
    • 1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride
    • Inchi: 1S/C10H12F3NO.ClH/c1-7(14)6-8-2-4-9(5-3-8)15-10(11,12)13;/h2-5,7H,6,14H2,1H3;1H
    • InChI Key: QCUZYICHYZDNBF-UHFFFAOYSA-N
    • SMILES: Cl.FC(OC1C=CC(=CC=1)CC(C)N)(F)F

Computed Properties

  • Exact Mass: 255.0637762Da
  • Monoisotopic Mass: 255.0637762Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3Ų
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